N-(4-chlorophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,4,5-trimethoxybenzamide
Description
The compound N-(4-chlorophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,4,5-trimethoxybenzamide is a structurally complex benzamide derivative featuring three key components:
- A 4-chlorophenyl group, which enhances lipophilicity and may influence binding affinity.
- A 1,1-dioxido-2,3-dihydrothiophen-3-yl moiety, a sulfone-containing heterocycle that introduces conformational rigidity and polarity.
The sulfone group likely arises from oxidation of a thiophene precursor.
Properties
IUPAC Name |
N-(4-chlorophenyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-3,4,5-trimethoxybenzamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20ClNO6S/c1-26-17-10-13(11-18(27-2)19(17)28-3)20(23)22(15-6-4-14(21)5-7-15)16-8-9-29(24,25)12-16/h4-11,16H,12H2,1-3H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BAADEIVTBPAWJU-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)N(C2CS(=O)(=O)C=C2)C3=CC=C(C=C3)Cl | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20ClNO6S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.9 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
N-(4-chlorophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,4,5-trimethoxybenzamide is a complex organic compound that has garnered attention due to its potential biological activities. This compound features a unique structure that includes a chlorophenyl group and a thiophene derivative, which contribute to its pharmacological properties. Understanding its biological activity is crucial for exploring its applications in medicinal chemistry and drug development.
Chemical Structure and Properties
The molecular formula of N-(4-chlorophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,4,5-trimethoxybenzamide is , with a molecular weight of approximately 377.84 g/mol. The compound's structure can be represented as follows:
Biological Activity
Research indicates that this compound exhibits significant biological activities:
-
Neuropharmacological Effects :
- It has been studied for its interactions with dopamine D(4) receptors, which are implicated in various neurological disorders. Compounds similar to N-(4-chlorophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,4,5-trimethoxybenzamide have shown potential as selective ligands for these receptors .
- The modification of its structure can influence its affinity and selectivity towards specific biological targets .
-
Anticancer Potential :
- The benzanilide core present in the compound is recognized for its anticancer properties. Benzanilides have been associated with the inhibition of various kinases involved in cancer progression .
- Studies suggest that compounds derived from this class can act as effective inhibitors of cancer cell proliferation .
Research Findings and Case Studies
Several studies have highlighted the biological activity of this compound:
Table 1: Summary of Biological Activities
Case Study: Neuropharmacological Research
A study published in a peer-reviewed journal explored the interaction of structurally similar compounds with dopamine receptors. It was found that modifications in the thiophene moiety significantly affected receptor binding affinity. This suggests that N-(4-chlorophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,4,5-trimethoxybenzamide may serve as a lead compound for developing new neuropharmacological agents .
Case Study: Anticancer Efficacy
Another research effort focused on the anticancer properties of benzanilide derivatives. The study demonstrated that compounds with similar structural motifs could inhibit cell growth in various cancer lines. This establishes a precedent for further investigation into the anticancer potential of N-(4-chlorophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,4,5-trimethoxybenzamide .
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogues
The compound’s uniqueness lies in its combination of the sulfone-dihydrothiophene and 3,4,5-trimethoxybenzamide groups. Key structural analogs and their distinguishing features include:
Physicochemical Properties
- Molecular Weight: Estimated ~450–470 g/mol (based on formula C23H21ClNO5S).
- Polarity: The sulfone group increases hydrophilicity compared to non-sulfonated analogs (e.g., ).
- Thermal Stability : Analogous sulfone-containing compounds () show melting points between 200–250°C, suggesting moderate stability.
Data Tables
Table 2: Melting Points of Analogous Compounds
| Compound Type | Melting Range (°C) | Reference |
|---|---|---|
| Furan-based enamines (4a–d) | 214–251 | |
| Chlorophenyl-furan hybrids (2a–c) | 241–263 | |
| Sulfone-dihydrothiophenes | 209–211 (e.g., 6a) |
Q & A
Q. What methodological refinements are needed when crystallographic R-factors exceed acceptable thresholds?
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
